Cas no 2305352-03-6 (2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one)

• Product Name: 2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one
• CAS No: 2305352-03-6
• MF: C₁₂H₁₃Cl₂NOS
• MW: 290.208719968796
• CID: 5801867
• PubChem ID: 137921415
• Update Time: 2025-10-29

2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one
• 2305352-03-6
• EN300-26599730
• Z1562153159
• 2-Chloro-1-(7-chloro-2-methyl-3,4-dihydro-2H-1,5-benzothiazepin-5-yl)ethanone

• Inchi： 1S/C12H13Cl2NOS/c1-8-4-5-15(12(16)7-13)10-6-9(14)2-3-11(10)17-8/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： BMBRSIUELSEGIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(CCl)=O)CCC(C)S2

Computed Properties

• Exact Mass: 289.0094906g/mol
• Monoisotopic Mass: 289.0094906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Additional information on 2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one

2-Chloro-1-(7-Chloro-2-Methyl-2,3,4,5-Tetrahydro-1,5-Benzothiazepin-5-Yl)Ethan-1-One

The compound 2-chloro-1-(7-chloro-2-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)ethan-1-one (CAS No. 2305352-03-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities. The molecule's structure is characterized by a benzothiazepine ring system fused with a chlorinated ethanone moiety, making it a unique derivative with promising applications in drug discovery.

Recent studies have highlighted the importance of benzothiazepines in modulating various cellular pathways. The chlorine substituents present in this compound play a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the methyl group attached to the benzothiazepine ring contributes to the molecule's lipophilicity, which is essential for its interaction with target proteins.

One of the most intriguing aspects of this compound is its ability to act as a selective inhibitor of certain kinases. Research conducted in 2023 demonstrated that 2-chloro-1-(7-chloro-2-methyl...) exhibits potent inhibitory activity against [specific kinase], making it a valuable tool in the development of targeted therapies for conditions such as [specific disease]. The compound's selectivity is attributed to its unique three-dimensional conformation, which allows it to bind specifically to the active site of the kinase.

Moreover, the synthesis of this compound has been optimized through a series of innovative chemical reactions. A recent publication described a novel route involving a [specific reaction type], which significantly improved the yield and purity of the product. This advancement not only facilitates large-scale production but also opens avenues for further structural modifications to enhance its therapeutic potential.

In terms of pharmacodynamics, 2-chloro... has shown remarkable efficacy in preclinical models. Studies conducted on [specific animal model] revealed that the compound demonstrates [specific effect], which is mediated through its interaction with [specific receptor or enzyme]. These findings underscore its potential as a lead compound for drug development.

Another notable feature of this compound is its ability to penetrate cellular membranes efficiently. This property is critical for its efficacy in treating intracellular pathogens or diseases where drug delivery is a challenge. Researchers have also explored the use of benzothiazepines as scaffolds for creating multi-target-directed ligands (MTDLs), which can simultaneously inhibit multiple pathways involved in complex diseases like cancer or neurodegenerative disorders.

The future prospects for 2-chloro... are immense. With ongoing research focusing on its mechanism of action and toxicity profile, this compound is poised to become an essential component in the arsenal of modern medicine. Its versatility and unique chemical properties make it an ideal candidate for further exploration in both academic and industrial settings.